Cas no 63744-92-3 (2-Formylpentanenitrile)
2-Formylpentanenitrile structure
Product Name:2-Formylpentanenitrile
CAS No:63744-92-3
MF:C6H9NO
MW:111.141761541367
CID:3168792
PubChem ID:22281424
Update Time:2025-04-21
2-Formylpentanenitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Formylpentanenitrile
- 2-Cyanopentanal
- 63744-92-3
- DTXSID90624294
- SCHEMBL1476251
- AKOS017965212
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- Inchi： 1S/C6H9NO/c1-2-3-6(4-7)5-8/h5-6H,2-3H2,1H3
- InChI Key： VUXYPZAXIFRMQU-UHFFFAOYSA-N
- SMILES： O=CC(C#N)CCC
Computed Properties
- Exact Mass: 111.068413911g/mol
- Monoisotopic Mass: 111.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 0.936
- Boiling Point: 183 ºC
- Flash Point: 64 ºC
2-Formylpentanenitrile Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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